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Compound of Interest

Compound Name: ML-098

cat. No.: B15612591

A Technical Guide for Researchers and Drug Development Professionals

Abstract

ML-098 is a small molecule activator of the Ras-related protein Rab7, a key regulator of endo-
lysosomal trafficking. By increasing the affinity of Rab7 for guanine nucleotides, ML-098
promotes the active, GTP-bound state of the protein, thereby influencing a variety of cellular
processes. This document provides a comprehensive overview of the chemical structure,
physicochemical and pharmacological properties, and key experimental protocols related to
ML-098, intended to serve as a valuable resource for researchers in cell biology and drug
discovery.

Chemical Structure and Properties

ML-098, also known as CID-7345532, is an indole-3-carboxylic acid derivative. Its chemical
identity and key physicochemical properties are summarized in the tables below.

Table 1: Chemical Identification of ML-098
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Identifier Value
1-[2-(2,5-dimethylphenoxy)ethyl]-1H-indole-3-
IUPAC Name (2 i yethyl
carboxylic acid[1]
CAS Number 878978-76-8[1]

Molecular Formula

C19H1oNO3[1]

Molecular Weight 309.36 g/mol [2]
SMILES Cclcce(C)c(0OCCn2cc(C(0)=0)c3ccecc23)cl[?]
InChl Key LILIWWFBJKBUCO-UHFFFAOYSA-N[1]

Table 2: Physicochemical Properties of ML-098

Property Value
White to off-white solid powder/crystalline
Appearance _
solid[1]
- Soluble in DMSO; insoluble in water and
Solubility
ethanol[1][3]
Storage Store at -20°C for long-term stability[1]
- Stable for years when stored properly as a
Stability

solid[1]

Pharmacological Properties

ML-098 is a potent and selective activator of Rab7, a small GTPase that plays a critical role in

the regulation of vesicular transport, particularly in the late endosomal pathway.

Mechanism of Action

The Ras superfamily of GTPases, including Rab7, function as molecular switches, cycling

between an active GTP-bound state and an inactive GDP-bound state. ML-098 functions by

increasing the affinity of Rab7 for guanine nucleotides.[1][2] This promotes the formation of the

active Rab7-GTP complex, leading to the recruitment and activation of downstream effector
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proteins. It is hypothesized that ML-098 and similar activators interact with an allosteric binding
site on the GTPase.[1][2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15612591#mI-098-chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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